Cas no 37642-57-2 (5-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide)

5-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide structure

37642-57-2 structure

Product Name:5-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide

CAS No:37642-57-2

MF:C₉H₁₄N₄O₅

MW:258.231261730194

CID:922469

PubChem ID:266934

Update Time:2025-04-19

5-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide
- 4-bromopyrimidin-5-ylamine
- 5-Amino-4-bromopyrimidine
- ANW-50975
- CTK8B5905
- MB08406
- QC-5601
- WTI-10088
- 5-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide
- NSC117661
- Imidazole-4-carboxamide, 5-amino-1-.beta.-D-ribofuranosyl-
- 5-amino-1-(3,4-dihydroxy-5-methylol-tetrahydrofuran-2-yl)imidazole-4-carboxamide
- AICAR
- 5-Amino-1-(3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-imidazole-4-carboxamide
- BRD-A81585303-001-01-1
- 5-Aminoimidazole-4-carboxamide ribonucleoside
- SCHEMBL14520658
- NCGC00096051-01
- HMS3865N13
- 5-Aminoimidazole-4-carboxamide riboside
- A818356
- NSC-117661
- HMS3655O12
- Q27216066
- AKOS016339792
- AS-2056
- DTXSID80859750
- 5-Amino-1H-imidazole-4-carboxamide-1-beta-D-ribofuranoside
- 37642-57-2
- CCG-208070
- NCIOpen2_007316
- NCGC00096051-02
- SY005001
- 5-azanyl-1-[5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]imidazole-4-carboxamide
- RTRQQBHATOEIAF-UHFFFAOYSA-N
- 5-Amino-1-[(2R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide
- SB16556
- CHEBI:125449
- 5-Amino-1-pentofuranosyl-1H-imidazole-4-carboxamide
- 5-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]-4-imidazolecarboxamide
- 5-Amino-1-.beta.-D-ribofuranosyl-1H-imidazole-4-carboxamide
- 5-Amino-1-.beta.-ribofuranosyl-imidazole-4-carboxamide
- CHEMBL1527089
- 5-Amino-1.beta.-D-ribofuranosylimidazole-4-carboxyamide
- NSC105823
- Inchi： 1S/C9H14N4O5/c10-7-4(8(11)17)12-2-13(7)9-6(16)5(15)3(1-14)18-9/h2-3,5-6,9,14-16H,1,10H2,(H2,11,17)
- InChI Key： RTRQQBHATOEIAF-UHFFFAOYSA-N
- SMILES： O1C(CO)C(C(C1N1C=NC(C(N)=O)=C1N)O)O